Cas no 2137447-39-1 (N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine)

• Product Name: N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine
• CAS No: 2137447-39-1
• MF: C₁₁H₁₉N₃O₃S
• MW: 273.35186123848
• CID: 5810064
• PubChem ID: 165481579
• Update Time: 2025-06-08

N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine
• EN300-1115866
• 2137447-39-1

• Inchi： 1S/C11H19N3O3S/c1-3-12-10-4-5-17-8-11(10)14-7-9(6-13-14)18(2,15)16/h6-7,10-12H,3-5,8H2,1-2H3
• InChI Key： DCEVUPDBEYIDRS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1COCCC1NCC)(=O)=O

Computed Properties

• Exact Mass: 273.11471265g/mol
• Monoisotopic Mass: 273.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.6Ų

Additional information on N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine

Comprehensive Overview of N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine (CAS No. 2137447-39-1)

The compound N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine (CAS No. 2137447-39-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, combining a pyrazole ring with a methanesulfonyl group and an oxane (tetrahydropyran) moiety. This combination of functional groups makes it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for sulfonyl-containing compounds like this one has surged due to their broad biological activity. Researchers are particularly interested in how the methanesulfonyl group enhances metabolic stability and binding affinity to target proteins. The pyrazole ring, a common pharmacophore in medicinal chemistry, contributes to its potential as a scaffold for novel therapeutics. These features align with current trends in precision medicine and targeted drug delivery, making CAS No. 2137447-39-1 a compound of high relevance in modern pharmaceutical R&D.

From a synthetic chemistry perspective, the oxan-4-amine component introduces stereochemical complexity, which is crucial for chiral drug development. This aspect ties into the growing focus on enantioselective synthesis in the pharmaceutical industry. The compound's N-ethyl substitution further modulates its lipophilicity, a key parameter in drug design that affects absorption and distribution. Such properties are frequently searched in academic databases and patent literature, reflecting the compound's importance in ADME optimization (Absorption, Distribution, Metabolism, and Excretion).

The thermal and chemical stability of N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine has made it valuable for high-throughput screening applications. Its compatibility with various reaction conditions allows for diverse derivatization, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) studies. Recent publications have highlighted its potential as a precursor for bioconjugation in antibody-drug conjugates (ADCs), a hot topic in oncology research.

Analytical characterization of this compound typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are common search terms among chemists validating novel compounds. The methanesulfonyl group produces distinctive spectroscopic signatures that facilitate structural confirmation. This analytical tractability contributes to its popularity in quality control laboratories and regulatory submissions.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine. This aligns with industry-wide searches for eco-friendly synthesis methods and catalytic processes. The compound's potential for microwave-assisted synthesis and flow chemistry applications has been noted in recent conference proceedings, reflecting current optimization trends in process chemistry.

The intellectual property landscape surrounding CAS No. 2137447-39-1 shows increasing patent activity, particularly in areas of kinase modulation and signal transduction inhibition. These applications correspond to frequent searches in medicinal chemistry forums and database queries. The compound's privileged structure characteristics make it a valuable asset in pharmaceutical patent strategies, especially for companies focusing on first-in-class therapeutics.

From a commercial perspective, the global market for pharmaceutical intermediates like this compound continues to expand, driven by demand for innovative small molecules. Suppliers often highlight its >98% purity grade, responding to the industry's emphasis on high-purity chemicals for preclinical development. The compound's shelf stability and compatibility with standard storage conditions make it logistically favorable for international distribution networks.

Emerging research suggests potential applications of N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine in proteolysis targeting chimeras (PROTACs), a revolutionary approach in drug discovery. This connection to targeted protein degradation technology positions the compound at the forefront of contemporary biomedical research, a fact reflected in increasing academic citations and collaboration inquiries.

Quality assurance protocols for this compound typically include rigorous testing for genotoxic impurities and residual solvents, addressing regulatory concerns in pharmaceutical manufacturing. These quality parameters are frequently searched in conjunction with ICH guidelines and GMP compliance requirements, demonstrating the compound's integration into standardized production workflows.

In formulation science, the N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)oxan-4-amine structure presents interesting challenges and opportunities regarding salt selection and polymorph screening. These aspects are critical for dosage form development and constitute active research areas in pharmaceutics, as evidenced by conference presentations and specialized literature searches.

The compound's relevance extends to cheminformatics and molecular modeling studies, where its structural features are valuable for QSAR (Quantitative Structure-Activity Relationship) analyses. Computational chemists frequently search for such scaffolds when building virtual screening libraries or developing machine learning models for drug discovery.

As regulatory agencies worldwide emphasize translational research, the pharmacological profile of CAS No. 2137447-39-1 makes it a candidate for proof-of-concept studies. Its balanced physicochemical properties facilitate progression from in vitro to in vivo testing, a transition point where many drug candidates fail. This characteristic explains its inclusion in several hit-to-lead optimization programs across the industry.

Looking forward, the scientific community anticipates expanded applications of this compound in combination therapies and adjuvant treatments, particularly in areas of unmet medical need. Its structural versatility supports modular design approaches that are becoming standard in rational drug design, ensuring its continued relevance in pharmaceutical innovation pipelines worldwide.